Cas no 219140-58-6 (2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)-)
219140-58-6 structure
Product Name:2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)-
CAS No:219140-58-6
MF:C16H11Cl3O
MW:325.616941690445
CID:243580
PubChem ID:2774405
Update Time:2025-04-19
2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)-
- 1-(4-CHLORO-3-METHYLPHENYL)-3-(2,6-DICHLOROPHENYL)PROP-2-EN-1-ONE
- 2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)
- DTXSID30379019
- 219140-58-6
- FT-0772849
- CID 2774405
-
- Inchi: 1S/C16H11Cl3O/c1-10-9-11(5-7-13(10)17)16(20)8-6-12-14(18)3-2-4-15(12)19/h2-9H,1H3
- InChI Key: MKRFMIVBRIFCRY-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(C=CC2C(=CC=CC=2Cl)Cl)=O)C=C1C
Computed Properties
- Exact Mass: 323.98800
- Monoisotopic Mass: 323.987548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 5.85130
2-Propen-1-one,1-(4-chloro-3-methylphenyl)-3-(2,6-dichlorophenyl)- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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